5-chloro-1-benzofuran-2-sulfonyl chloride
Description
5-chloro-1-benzofuran-2-sulfonyl chloride is a chemical compound with the CAS Number: 128852-02-8 . It has a molecular weight of 251.09 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C8H4Cl2O3S/c9-6-1-2-7-5 (3-6)4-8 (13-7)14 (10,11)12/h1-4H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
The melting point of this compound is between 100-101 degrees Celsius .Safety and Hazards
The safety data sheet for 5-chloro-1-benzofuran-2-sulfonyl chloride indicates that it causes severe skin burns and eye damage . It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to use this compound only outdoors or in a well-ventilated area and avoid breathing its dust/fume/gas/mist/vapors/spray .
Future Directions
Benzofuran compounds, including 5-chloro-1-benzofuran-2-sulfonyl chloride, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This makes these substances potential natural drug lead compounds . Future research may focus on exploring these biological activities further and developing effective therapeutic drugs with little side effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-1-benzofuran-2-sulfonyl chloride involves the chlorination of 1-benzofuran-2-sulfonic acid followed by conversion to the corresponding sulfonyl chloride.", "Starting Materials": [ "1-benzofuran-2-sulfonic acid", "Thionyl chloride", "Chlorine gas" ], "Reaction": [ "1. Dissolve 1-benzofuran-2-sulfonic acid in thionyl chloride and heat under reflux to form 1-benzofuran-2-sulfonyl chloride.", "2. Cool the reaction mixture and add chlorine gas to the solution to chlorinate the 5-position of the benzofuran ring.", "3. Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
128852-02-8 |
Molecular Formula |
C8H4Cl2O3S |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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